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Compound of Interest

Compound Name: Cesium methanesulfonate

Cat. No.: B1588443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cesium Methanesulfonate, a critical

reagent in electrophysiological research. It details essential safety and handling protocols,

summarizes key physical and chemical properties, and offers a detailed methodology for its

primary application in patch-clamp experiments.

Safety Data and Handling Precautions
Cesium methanesulfonate is a hazardous substance that requires careful handling to avoid

adverse health effects. The following sections summarize the key safety information.

Hazard Identification and Classification
Cesium methanesulfonate is classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.

Table 1: GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Pictogram:[1][2]

Signal Word: Warning[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of Cesium methanesulfonate is crucial

for its safe handling and storage.

Table 2: Physical and Chemical Properties of Cesium Methanesulfonate

Property Value

Appearance White solid powder[2][3]

Molecular Formula CH₃CsO₃S[1]

Molecular Weight 228.00 g/mol [1][4]

Melting Point 262 - 264 °C (503.6 - 507.2 °F)[2][3][5]

Solubility Does not mix well with water[4]

Stability
Stable under recommended storage

conditions[4]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the compound.
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Handling:[2][4][6]

Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area, preferably under a chemical fume hood.[6]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a dust respirator.[4]

Do not eat, drink, or smoke when handling.[4]

Wash hands thoroughly with soap and water after handling.[4]

Keep containers securely sealed when not in use.[4]

Storage:[2][6]

Store in a cool, dry, and well-ventilated place.[6]

Keep container tightly closed.[2]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when working with Cesium methanesulfonate.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection
Wear chemical safety goggles or a face shield

where splashing is possible.[3][7]

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.[4][7]

Respiratory Protection

Use a NIOSH-approved dust mask or respirator

if ventilation is inadequate or dust is generated.

[4]
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First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures for Cesium Methanesulfonate Exposure

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2][3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]

Fire Fighting and Spill Response
Fire Fighting:[3][4]

Use a fire extinguisher suitable for the surrounding fire. Water spray, dry chemical, carbon

dioxide, or foam may be appropriate.

Wear self-contained breathing apparatus (SCBA) and full protective gear.[3]

Combustion may produce toxic fumes of carbon oxides, sulfur oxides, and metal oxides.[4]

Spill Response:[4]
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Minor Spills: Carefully sweep up the spilled solid, avoiding dust generation, and place it in a

sealed container for disposal.

Major Spills: Evacuate the area. Wear appropriate PPE and prevent the spill from entering

drains or waterways. Collect the material and place it in a designated container for disposal.

Experimental Protocol: Whole-Cell Patch-Clamp
Recording
Cesium methanesulfonate is primarily used in electrophysiology as a component of the

intracellular (pipette) solution for patch-clamp recordings. Its main function is to block

potassium (K⁺) channels from the intracellular side, which is crucial for isolating and studying

other ionic currents, such as those from sodium (Na⁺) or calcium (Ca²⁺) channels, especially in

voltage-clamp mode.

Preparation of Intracellular Solution
A typical intracellular solution for whole-cell voltage-clamp recordings to isolate sodium or

calcium currents would have the following composition:

Table 5: Example Composition of Cesium Methanesulfonate-Based Intracellular Solution
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Component Concentration (mM) Purpose

Cesium Methanesulfonate

(CsCH₃SO₃)
120-140

Primary electrolyte; Cs⁺ blocks

K⁺ channels

HEPES 10 pH buffer

EGTA 5-10
Chelates Ca²⁺ to control

intracellular calcium levels

MgCl₂ 2
Required for ATP-dependent

processes

ATP-Mg 2-4
Energy source for cellular

processes

GTP-Na 0.3
For G-protein coupled receptor

signaling

Protocol for a 50 mL Solution:

Weighing Components: Accurately weigh the required amount of each solid component.

Dissolving: In a 50 mL beaker, add approximately 40 mL of high-purity (e.g., Milli-Q) water.

Add the weighed components one by one, ensuring each is fully dissolved before adding the

next.

pH Adjustment: Adjust the pH of the solution to 7.2-7.3 using a concentrated solution of

Cesium Hydroxide (CsOH).

Osmolarity Adjustment: Measure the osmolarity of the solution using an osmometer. Adjust

the osmolarity to be slightly lower (by ~10-20 mOsm) than the extracellular solution to ensure

a good seal with the cell. This is typically in the range of 280-290 mOsm. Adjust with high-

purity water if the osmolarity is too high.

Final Volume and Storage: Bring the final volume to 50 mL with high-purity water. Aliquot the

solution into smaller volumes (e.g., 1 mL) and store at -20°C.
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Filtering: Before use, thaw an aliquot and filter it through a 0.22 µm syringe filter to remove

any precipitates.

Whole-Cell Patch-Clamp Procedure
The following is a generalized workflow for a whole-cell patch-clamp experiment using a

Cesium methanesulfonate-based intracellular solution.
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Preparation

Recording

Analysis

Prepare Extracellular
and Intracellular Solutions
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Pull and Fire-Polish
Glass Micropipette

Fill Micropipette with
Intracellular Solution

Mount Pipette and
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Form Gigaohm Seal
(Cell-Attached Mode)

Rupture Membrane Patch
(Whole-Cell Mode)

Apply Voltage-Clamp Protocol
and Record Ionic Currents
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Analyze Recorded Currents
(e.g., amplitude, kinetics)

Pharmacological Manipulation
(e.g., apply channel blockers/activators)

Compare Currents Before
and After Drug Application

Click to download full resolution via product page

A simplified workflow for a whole-cell patch-clamp experiment.
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Cell Preparation: Prepare the cells or tissue slice in a recording chamber containing the

extracellular (bath) solution.

Pipette Preparation: Pull a glass micropipette to the desired tip diameter (typically resulting in

a resistance of 3-7 MΩ when filled with the intracellular solution). Fire-polish the tip to

smooth the opening.

Filling the Pipette: Fill the micropipette with the filtered Cesium methanesulfonate-based

intracellular solution, ensuring there are no air bubbles at the tip.

Approaching the Cell: Under microscopic guidance, carefully lower the micropipette towards

the target cell. Apply slight positive pressure to the pipette to keep the tip clean.

Seal Formation: Once the pipette touches the cell membrane, release the positive pressure.

Apply gentle suction to form a high-resistance (GΩ) seal between the pipette tip and the cell

membrane. This is the "cell-attached" configuration.

Achieving Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the

membrane patch under the pipette tip. This provides electrical and diffusional access to the

cell's interior.

Data Recording: In voltage-clamp mode, apply a series of voltage steps to the cell and

record the resulting ionic currents. The intracellular Cesium will block the majority of

potassium currents, allowing for the isolation of other currents of interest.

Data Analysis: Analyze the recorded currents for parameters such as amplitude, kinetics of

activation and inactivation, and voltage dependence.

Mechanism of Action and Visualization
The utility of Cesium methanesulfonate in electrophysiology stems from the ability of the

cesium ion (Cs⁺) to block potassium (K⁺) channels.

Mechanism of Potassium Channel Blockade
Potassium channels are highly selective pores that allow the passage of K⁺ ions across the cell

membrane. Cesium ions, being larger than potassium ions, can enter the channel pore from
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the intracellular side but become lodged, physically obstructing the pathway for K⁺ ions. This

blockade is often voltage-dependent, meaning the degree of block can be influenced by the

membrane potential.

Open K+ Channel

Blocked K+ Channel

K+

Channel Pore Influx

K+

K+ Efflux

Cs+

Blocked Pore

 Enters and Blocks

K+  Passage Obstructed

Click to download full resolution via product page

Cesium ions block the potassium channel, preventing potassium ion flow.

Conclusion
Cesium methanesulfonate is an indispensable tool for researchers in electrophysiology and

related fields. A thorough understanding of its safety and handling requirements is paramount

to ensure the well-being of laboratory personnel. When used correctly, its ability to effectively

block potassium channels enables the detailed study of other ion channels, contributing

significantly to our understanding of cellular excitability, signaling, and the mechanisms of

various diseases. This guide provides the foundational knowledge for the safe and effective

use of Cesium methanesulfonate in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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